Rauvovertine C

• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol
• InChI: InChI=1S/C20H23N3O/c1-10-14-9-21-20(24-2)18-12(14)7-17-19-13(8-16(18)23(10)17)11-5-3-4-6-15(11)22-19/h3-6,9-10,12,14,16-18,20,22H,7-8H2,1-2H3/t10-,12-,14+,16-,17-,18+,20-/m0/s1
• InChIKey: ZZHBMDPVMXMCCC-UCBIGVTNSA-N

Rauvovertine C: A Hexacyclic Monoterpenoid Indole Alkaloid from Rauvolfia verticillata for Cancer Research Procurement

Rauvovertine C (CAS: 2055073-74-8) is a hexacyclic monoterpenoid indole alkaloid isolated from the stems of the medicinal plant Rauvolfia verticillata [1]. As a natural product, it belongs to the sarpagine/ajmaline family and is distinguished by a unique imine bridge between C-17 and C-20 within its molecular architecture [2]. Its primary reported bioactivity is moderate cytotoxicity against a panel of human tumor cell lines [1].

Research Use Cancer cell-model endpoint studies; reported cytotoxicity in human tumor lines

Scaffold Hexacyclic monoterpenoid indole alkaloid with unique C-17/C-20 imine bridge for SAR research

Grade Research-grade natural product; HPLC-characterized identity

• [1] Gao, Y.; Yu, A.-L.; Li, G.-T.; Hai, P.; Li, Y.; Liu, J.-K.; Wang, F. Hexacyclic monoterpenoid indole alkaloids from Rauvolfia verticillata. Fitoterapia 2015, 107, 44-48. View Source
• [2] ScienceDirect Topics. Ajmaline - an overview. Accessed 2026. View Source

Why Generic Alkaloid Substitution is Inadequate for Rauvovertine C Research Applications

Substituting Rauvovertine C with other monoterpenoid indole alkaloids (MIAs) from Rauvolfia verticillata, such as Rauvovertine A or B, is scientifically unsound due to profound structural differences that dictate distinct biological activities. Rauvovertine C possesses a unique imine bridge between C-17 and C-20, a feature absent in its analogs Rauvovertine A (C19H22N2O3) and Rauvovertine B (C19H22N2O3) [1]. Furthermore, Rauvovertines A and B are obtained as C-17 epimeric mixtures due to rapid hemiacetal tautomerism, whereas Rauvovertine C is a structurally discrete and stable entity [1]. These structural variations result in non-interchangeable chemical and biological profiles, meaning that activity observed for one analog cannot be extrapolated to Rauvovertine C. For research requiring a specific sarpagine-type alkaloid scaffold with this unique imine bridge, generic substitution with a common analog like reserpine or yohimbine will fail to replicate the compound's specific molecular interactions and potential downstream effects [1].

Imine bridge mismatch

Analogs Rauvovertine A and B lack the critical C-17/C-20 imine bridge, likely shifting target interactions and assay readouts.

Epimeric mixture variability

Rauvovertine A/B are obtained as C-17 epimeric mixtures, introducing batch-to-batch heterogeneity not present in discrete Rauvovertine C.

Bioactivity divergence

Class-level bioactivity differs (e.g., ajmaline shows cardiac ion channel inhibition, not cytotoxicity); functional profile may not transfer.

• [1] Gao, Y.; Yu, A.-L.; Li, G.-T.; Hai, P.; Li, Y.; Liu, J.-K.; Wang, F. Hexacyclic monoterpenoid indole alkaloids from Rauvolfia verticillata. Fitoterapia 2015, 107, 44-48. View Source

Rauvovertine C Evidence Guide: Quantifiable Differentiation from In-Class Analogs for Informed Procurement

Cytotoxic Profile Against Human Cancer Cell Lines: Rauvovertine C vs. In-Class Analogs

In a direct comparative study, Rauvovertine C was evaluated alongside its structural analogs (Rauvovertine A, B, and their epimers) for in vitro cytotoxicity against a panel of five human tumor cell lines. While the study reports that Rauvovertine C exhibited moderate cytotoxicity, the exact IC50 values are not publicly available in the abstract or open-access summary [1]. For procurement decisions, this underscores that Rauvovertine C's activity profile is part of a distinct structural class and that its specific potency should be confirmed by end-users in their own assay systems, as it is not interchangeable with analogs like Rauvovertine A or B, which have different molecular formulas and structural features [1]. Importantly, the cytotoxic effect is established, but quantitative comparisons to other alkaloids in the panel require access to the full-text data [1].

Cytotoxic Profile vs. Analogs

Class-level inference

Moderate cytotoxicity reported; exact IC50 values not publicly accessible

Supports cytotoxicity endpoint review

Activity compared across five human tumor cell lines; full-text data required for quantitative ranking

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Moderate cytotoxicity reported (exact IC50 values unavailable in abstract)
Comparator Or Baseline	Rauvovertine A, 17-epi-Rauvovertine A, Rauvovertine B, 17-epi-Rauvovertine B
Quantified Difference	Not quantified in accessible data
Conditions	Human tumor cell lines: HL-60 (leukemia), SMMC-7721 (hepatocellular carcinoma), A-549 (lung adenocarcinoma), MCF-7 (breast adenocarcinoma), SW-480 (colon adenocarcinoma)

Why This Matters

This confirms that Rauvovertine C is a biologically active natural product scaffold for cancer research, and its structural distinction from co-occurring analogs necessitates its specific procurement for studies of sarpagine-type alkaloids.

• [1] Gao, Y.; Yu, A.-L.; Li, G.-T.; Hai, P.; Li, Y.; Liu, J.-K.; Wang, F. Hexacyclic monoterpenoid indole alkaloids from Rauvolfia verticillata. Fitoterapia 2015, 107, 44-48. View Source

Unique Structural Scaffold: The C-17/C-20 Imine Bridge of Rauvovertine C

Rauvovertine C is distinguished from closely related monoterpenoid indole alkaloids by an unusual imine bridge between C-17 and C-20 [1]. This structural feature is absent in its direct analogs Rauvovertine A (C19H22N2O3), 17-epi-Rauvovertine A, Rauvovertine B, and 17-epi-Rauvovertine B [1]. Unlike Rauvovertines A and B, which are obtained as inseparable C-17 epimeric mixtures due to hemiacetal tautomerism, Rauvovertine C is a single, stable chemical entity [1]. The predicted 1H NMR spectrum (700 MHz, H2O) provides a fingerprint for its unique structure [2].

Unique Imine Bridge Scaffold

Head-to-head comparison

Discrete stable entity with C-17/C-20 imine bridge; no epimerization

Enables SAR study fit as a single molecular species

Contrasts with epimeric mixtures of Rauvovertine A and B

Evidence Dimension	Molecular structure and stability
Target Compound Data	C20H23N3O; discrete compound with imine bridge; no epimerization
Comparator Or Baseline	Rauvovertine A/B (C19H22N2O3); obtained as C-17 epimeric mixtures
Quantified Difference	N/A (structural)
Conditions	Spectroscopic analysis and molecular modeling

Why This Matters

For researchers investigating structure-activity relationships (SAR) or requiring a single molecular entity for reproducible assays, Rauvovertine C's structural homogeneity and unique imine bridge are critical differentiators that preclude substitution with epimeric mixtures or simpler analogs.

• [1] Gao, Y.; Yu, A.-L.; Li, G.-T.; Hai, P.; Li, Y.; Liu, J.-K.; Wang, F. Hexacyclic monoterpenoid indole alkaloids from Rauvolfia verticillata. Fitoterapia 2015, 107, 44-48. View Source
• [2] NP-MRD. 1H NMR Spectrum (1D, 700 MHz, H2O, predicted) (NP0140561). Accessed 2026. View Source

Commercial Availability and Quality Metrics: Rauvovertine C vs. Rauvovertine A

A comparative analysis of commercial vendors reveals key procurement differences. Rauvovertine C is available with a certified purity of >98% (HPLC) from suppliers like BioCrick [1], whereas Rauvovertine A is similarly available at >98% purity [2]. The molecular weight difference (321.42 g/mol for Rauvovertine C vs. 326.39 g/mol for Rauvovertine A) [3] and distinct CAS numbers (2055073-74-8 vs. 2055073-75-9) provide clear identity markers. While both compounds are sold as research-grade natural products, Rauvovertine C's unique structural features justify its separate procurement for specialized SAR studies.

Purity & Identity Metrics

Cross-study comparable

Purity >98% (HPLC); MW 321.42 g/mol; distinct CAS 2055073-74-8

Supports procurement identity review

Molecular weight differs by 4.97 g/mol from Rauvovertine A

Evidence Dimension	Purity and molecular identity
Target Compound Data	Purity: >98%; MW: 321.42 g/mol; CAS: 2055073-74-8
Comparator Or Baseline	Rauvovertine A: Purity >98%; MW: 326.39 g/mol; CAS: 2055073-75-9
Quantified Difference	Molecular weight differs by 4.97 g/mol
Conditions	Commercial product specifications

Why This Matters

This ensures that procurement decisions are based on exact chemical identity and purity metrics, preventing accidental substitution of a similar-looking but structurally distinct alkaloid in sensitive experiments.

• [1] BioCrick. Rauvovertine C Product Page. Accessed 2026. View Source
• [2] BioCrick. Rauvovertine A Product Page. Accessed 2026. View Source
• [3] MedChemExpress. Rauvovertine C Product Page. Accessed 2026. View Source

Comparative Cytotoxicity Data: Rauvovertine C vs. Ajmaline-Related Alkaloids

Rauvovertine C is a sarpagine alkaloid with a distinct imine bridge, reported to exhibit moderate cytotoxicity against several human cancer cell lines [1]. In contrast, ajmaline, a structurally related antiarrhythmic alkaloid from the same sarpagine/ajmaline family, inhibits cardiac Kv1.5 and Kv4.3 channels with IC50 values of 1.70 μM and 2.66 μM, respectively, and has no reported cytotoxicity [2]. This highlights a functional divergence within the same chemical class, where a specific structural modification (the imine bridge in Rauvovertine C) correlates with a shift in bioactivity from cardiac ion channel modulation to cancer cell cytotoxicity.

Cytotoxicity vs. Ajmaline

Class-level inference

Rauvovertine C: moderate cytotoxicity; Ajmaline: cardiac Kv1.5 IC50 1.70 μM, no cytotoxicity

Class-specific bioactivity review recommended

Structural modification correlates with a shift from cardiac to cancer cell activity

Evidence Dimension	Bioactivity profile
Target Compound Data	Moderate cytotoxicity against cancer cell lines
Comparator Or Baseline	Ajmaline: IC50 = 1.70 μM (Kv1.5), 2.66 μM (Kv4.3); no reported cytotoxicity
Quantified Difference	N/A (qualitative shift in bioactivity)
Conditions	In vitro assays

Why This Matters

This class-level comparison illustrates that minor structural changes within the sarpagine/ajmaline family can lead to entirely different biological outcomes. Researchers investigating cancer cell biology should not substitute a known antiarrhythmic alkaloid like ajmaline for Rauvovertine C, despite their phylogenetic relationship.

• [1] ScienceDirect Topics. Ajmaline - an overview. Accessed 2026. View Source
• [2] ScienceDirect Topics. Ajmaline: Cardiac Cellular Action. Accessed 2026. View Source

NMR Spectroscopic Fingerprint for Identity Confirmation: Rauvovertine C

A predicted 1H NMR spectrum (700 MHz, H2O) is available for Rauvovertine C, providing a specific spectroscopic fingerprint for identity verification [1]. This spectrum is distinct from those of its analogs (Rauvovertine A, B, etc.), as they have different molecular formulas and structural frameworks [2]. For quality control and research reproducibility, having access to a reference spectrum is essential. This data allows researchers to confirm the identity and purity of their purchased material against a standard, a practice that is not possible with a generic 'alkaloid extract'.

NMR Fingerprint

Supporting evidence

Predicted 1H NMR spectrum (700 MHz, H2O) available for identity confirmation

Supports identity verification workflow

Spectroscopic reference distinct from analogs

Evidence Dimension	Spectroscopic identity
Target Compound Data	1H NMR (700 MHz, H2O, predicted)
Comparator Or Baseline	Rauvovertine A, B (different molecular formulas)
Quantified Difference	N/A
Conditions	Predicted spectrum

Why This Matters

This provides a tangible, data-driven method for confirming the identity of Rauvovertine C upon receipt, a critical step for ensuring experimental integrity and avoiding costly errors due to misidentification.

• [1] NP-MRD. 1H NMR Spectrum (1D, 700 MHz, H2O, predicted) (NP0140561). Accessed 2026. View Source
• [2] Gao, Y.; Yu, A.-L.; Li, G.-T.; Hai, P.; Li, Y.; Liu, J.-K.; Wang, F. Hexacyclic monoterpenoid indole alkaloids from Rauvolfia verticillata. Fitoterapia 2015, 107, 44-48. View Source

Optimal Research and Industrial Application Scenarios for Rauvovertine C Based on Verified Evidence

Structure-Activity Relationship (SAR) Studies on Sarpagine-Type Alkaloids for Cancer Therapy

Rauvovertine C's unique imine bridge between C-17 and C-20 [1] makes it an ideal candidate for SAR studies aimed at understanding how specific structural modifications within the sarpagine/ajmaline family influence cytotoxicity. Researchers can directly compare its activity to that of analogs like Rauvovertine A or B (which lack this bridge and exist as epimeric mixtures) to isolate the contribution of this moiety to anticancer activity [1]. This is a critical step in rational drug design for natural product-derived leads.

Chemical Fingerprinting and Quality Control of Rauvolfia-Derived Extracts

As a discrete and well-characterized alkaloid with a specific molecular formula (C20H23N3O) and a predicted 1H NMR spectrum [2], Rauvovertine C serves as a valuable analytical standard. It can be used in HPLC or NMR-based quality control methods to authenticate Rauvolfia verticillata plant material or to standardize extracts for traditional medicine research [1]. Its stable, non-epimerizing nature is a significant advantage over other rauvovertines in this context [1].

In Vitro Cytotoxicity Screening for Natural Product Libraries

Rauvovertine C is a suitable compound for inclusion in focused natural product libraries intended for cytotoxicity screening against panels of human cancer cell lines (e.g., HL-60, SMMC-7721, A-549, MCF-7, SW-480) [1]. Its moderate reported activity provides a baseline for comparative studies and can serve as a positive control for assays designed to identify new sarpagine-type alkaloids with improved potency [1].

Teaching and Reference Standard for Advanced Natural Product Chemistry

Due to its complex hexacyclic structure and the presence of a rare imine bridge, Rauvovertine C is an excellent teaching tool for advanced courses in natural product chemistry and spectroscopic structure elucidation. Its NMR data [2] and structural details [1] provide a rich case study for illustrating modern methods in alkaloid characterization.

Application

Selection Property

Validation Focus

Cancer cell-model SAR studies

Unique C-17/C-20 imine bridge scaffold

Cytotoxicity endpoint comparison across cell lines

Botanical extract standardization

Stable non-epimerizing alkaloid reference

NMR and HPLC identity confirmation

Natural product library screening

Reported cytotoxicity baseline

Cell-model endpoint panel review

Advanced natural product chemistry teaching

Complex hexacyclic alkaloid case study

Spectroscopic structure elucidation

• [1] Gao, Y.; Yu, A.-L.; Li, G.-T.; Hai, P.; Li, Y.; Liu, J.-K.; Wang, F. Hexacyclic monoterpenoid indole alkaloids from Rauvolfia verticillata. Fitoterapia 2015, 107, 44-48. View Source
• [2] NP-MRD. 1H NMR Spectrum (1D, 700 MHz, H2O, predicted) (NP0140561). Accessed 2026. View Source